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Compound of Interest

p-Ethynylphenylalanine
Compound Name:
hydrochloride

cat. No.: B1653659

Technical Guide: p-Ethynylphenylalanine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and biological
properties of p-Ethynylphenylalanine hydrochloride. The information is intended to support
research and development activities involving this compound, particularly in the context of drug
discovery and neurochemical research.

Core Physical and Chemical Properties

p-Ethynylphenylalanine hydrochloride is the hydrochloride salt of p-Ethynylphenylalanine, a
synthetic amino acid derivative. It is recognized for its role as a potent inhibitor of tryptophan
hydroxylase.

Table 1: Physical and Chemical Properties of p-Ethynylphenylalanine Hydrochloride
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Property Value Source(s)

(2S)-2-amino-3-(4-

IUPAC Name ethynylphenyl)propanoic acid
hydrochloride
4-Ethynyl-L-phenylalanine HCI,

Synonyms
pEPA

CAS Number 188640-63-3

Molecular Formula C11H12CINO2

Molecular Weight 225.67 g/mol

Appearance Off-white to light yellow solid

Purity >99% (commercially available)

Table 2: Solubility Data
Solvent Solubility Notes Source(s)
Sonication is
Water (H20) 12 mg/mL (53.17 mM)
recommended.
99 mg/mL (438.69 Sonication is
DMSO
mM) recommended.
240 mg/mL (1268.41 Ultrasonic and adjust

1M HCI .

mM) pH to 1 with HCI.
240 mg/mL (1268.41 Ultrasonic and adjust

1M NaOH ,

mM) pH to 11 with NaOH.

10% DMSO + 40% o

3.3 mg/mL (14.62 Sonication is

PEG300 + 5% Tween

mM) recommended.

80 + 45% Saline

Table 3: Storage and Stability
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Storage .

Form Stability Source(s)
Temperature

Powder -20°C > 3 years

In Solvent -80°C >1 year

Biological Activity and Mechanism of Action

p-Ethynylphenylalanine hydrochloride is a potent, selective, and reversible competitive
inhibitor of tryptophan hydroxylase (TPH), the rate-limiting enzyme in the biosynthesis of
serotonin (5-hydroxytryptamine, 5-HT).[1] By inhibiting TPH, it effectively reduces the levels of
serotonin and its metabolite, 5-hydroxyindole-3-acetic acid (5-HIAA), in the brain.[1]

« In Vitro Activity: It competitively and reversibly inhibits TPH with a Ki of 32.6 £ 6.2 uM versus
tryptophan.[1]

« In Vivo Activity: Administration of 30 mg/kg of p-Ethynylphenylalanine to rats resulted in a 95
+ 5% decrease in TPH activity in brain homogenates and an 85% decrease in serotonin and
5-HIAA levels 24 hours after injection.[1]

o Selectivity: The compound shows little to no inhibitory activity against other aromatic amino
acid hydroxylases such as tyrosine hydroxylase, phenylalanine hydroxylase, and tyrosinase.
It is also a poor ligand for the serotonin transporter and various serotonin receptors.[1]

Signaling Pathway: Inhibition of Serotonin Biosynthesis

The following diagram illustrates the serotonin biosynthesis pathway and the point of inhibition
by p-Ethynylphenylalanine hydrochloride.
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Synthesis Workflow

Starting Materials:
- N-tert-butyloxycarbonyl-4-iodo-L-phenylalanine methyl ester
- Trimethylsilylacetylene

'

Heck Reaction
(Palladium Catalyst, Base)

'

Grotected p-Ethynylphenylalanine Derivativa

Deprotection Steps
(e.g., Acid Hydrolysis)

G-Ethynylphenylalanine)

Formation of Hydrochloride Salt
(Treatment with HCI)

p-Ethynylphenylalanine Hydrochloride
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TPH Inhibition Assay Workflow

Prepare reaction mixture:
- TPH enzyme
- Tryptophan (substrate)
- Cofactors (e.qg., pterin, ferrous iron)

'

Incubate with varying concentrations of
p-Ethynylphenylalanine Hydrochloride

Gnitiate enzymatic reactior)

Stop reaction after a defined time

l

Quantify product formation
(e.g., 5-HTP or a reporter molecule)

Calculate ICso or Ki value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [p-Ethynylphenylalanine hydrochloride physical and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1653659#p-ethynylphenylalanine-hydrochloride-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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